Cas no 2034263-00-6 (N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide)

• Product Name: N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide
• CAS No: 2034263-00-6
• MF: C₁₇H₁₄ClF₃N₂OS
• MW: 386.819072246552
• CID: 5378463
• Update Time: 2025-05-20

N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide

• Inchi： 1S/C17H14ClF3N2OS/c18-13-3-1-2-4-14(13)22-16(24)23-9-10-25-15(23)11-5-7-12(8-6-11)17(19,20)21/h1-8,15H,9-10H2,(H,22,24)
• InChI Key： OUXSIMKAJJJDCJ-UHFFFAOYSA-N
• SMILES： S1CCN(C(NC2=CC=CC=C2Cl)=O)C1C1=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.446±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.0±50.0 °C(Predicted)
• pka: 11.45±0.70(Predicted)

Additional information on N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide

N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide: A Comprehensive Overview

The compound N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide (CAS No. 2034263-00-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazolidine derivatives, which have garnered considerable attention due to their unique structural properties and versatile functionalities. The molecule's structure incorporates a thiazolidine ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, along with substituents that enhance its chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiazolidine derivatives in drug discovery, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. The presence of a trifluoromethyl group in the structure of this compound adds electron-withdrawing effects, which can significantly influence its pharmacokinetic properties. Additionally, the chlorophenyl group contributes to the molecule's hydrophobicity, making it a promising candidate for lipid-targeting therapies.

One of the most intriguing aspects of N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide is its ability to engage in multiple hydrogen bonding interactions due to the carboxamide functional group. This characteristic not only enhances its solubility in polar solvents but also facilitates its interaction with biological macromolecules such as proteins and nucleic acids. Recent research has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a potential lead compound for therapeutic interventions.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the thiazolidine ring through cyclization reactions and subsequent functionalization to introduce the chlorophenyl and trifluoromethyl substituents. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of the final product.

In terms of applications, N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide has shown promise in materials science as well. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have explored its potential as an active layer material in field-effect transistors (FETs), where its high carrier mobility and stability under ambient conditions are advantageous.

Furthermore, this compound has been investigated for its role in agrochemicals, specifically as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism suggests that it could be developed into an eco-friendly agricultural solution. Recent field trials have demonstrated its efficacy in controlling invasive plant species without significant adverse effects on non-target organisms.

The structural versatility of N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide also lends itself to applications in catalysis. Its sulfur-containing heterocyclic framework can act as a ligand for transition metal catalysts, facilitating various industrial-scale reactions such as olefin polymerization and cross-coupling reactions. This has led to increased interest from both academic and industrial researchers seeking sustainable catalytic systems.

In conclusion, N-(2-Chlorophenyl)-2-[4-(trifluoromethyl)phenyl]-3-thiazolidinecarboxamide (CAS No. 2034263-00-6) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for addressing contemporary challenges in medicine, materials science, and agriculture. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of modern chemistry.